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Compound of Interest

Compound Name: Linolenyl alcohol

Cat. No.: B013389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physicochemical properties of

linolenyl alcohol, an unsaturated fatty alcohol derived from α-linolenic acid. The information

herein is intended to support research, development, and application activities by providing

essential data, experimental context, and visual representations of key concepts.

Chemical Identity and Core Properties
Linolenyl alcohol, systematically named (9Z,12Z,15Z)-9,12,15-Octadecatrien-1-ol, is a long-

chain polyunsaturated fatty alcohol.[1][2] Its structure, featuring an 18-carbon chain with three

cis-configured double bonds and a terminal hydroxyl group, dictates its physical and chemical

behavior.[1][3][4] This unsaturation makes it susceptible to oxidation but also provides sites for

chemical modification such as hydrogenation and esterification.[4][5]

Due to its long hydrophobic hydrocarbon chain, linolenyl alcohol is characterized as a

hydrophobic substance with limited solubility in water but good solubility in organic solvents.[1]

It is a colorless to pale yellow liquid at room temperature and exhibits properties typical of fatty

alcohols, such as acting as a surfactant and emulsifier.[1][6]
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Figure 1: Chemical Identity of Linolenyl Alcohol
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Figure 1: Chemical Identity of Linolenyl Alcohol

Quantitative Physicochemical Data
The following table summarizes the key quantitative physicochemical properties of linolenyl
alcohol compiled from various sources.

Property Value Source(s)

CAS Number 506-44-5 [1][3][7][8]

Molecular Formula C₁₈H₃₂O [1][3][8]

Molecular Weight 264.45 g/mol [3][6][7][9]

Physical State Liquid / Oil [1][3][6]

Appearance Colorless to Pale Yellow [1][6]

Boiling Point
374.2°C at 760 mmHg142°C at

0.4 Torr
[10][11]

Density
0.869 g/cm³0.8708 g/cm³ at

25°C
[10][11]

Flash Point 126°C [10]

Solubility in Water Limited / Low [1]

Solubility in Organic Solvents Soluble [1]
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Experimental Protocols
Detailed methodologies are crucial for the accurate determination and verification of

physicochemical properties. Below are outlines of standard experimental protocols applicable

to the characterization of linolenyl alcohol.

Synthesis via Reduction
Linolenyl alcohol is commonly produced via the chemical reduction of linolenic acid or its

esters.[12]
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Figure 2: General Workflow for Linolenyl Alcohol Synthesis

Start: Linolenic Acid Ester
(e.g., Methyl Linolenate)

Dissolve in an Aprotic Solvent
(e.g., THF, Diethyl Ether)

Introduce Reducing Agent
(e.g., LiAlH₄)

Reaction Quenching
(e.g., Add water, aq. NaOH)

Extraction & Washing
(e.g., with Diethyl Ether)

Purification
(e.g., Column Chromatography)

Yields Pure Linolenyl Alcohol
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Figure 3: Spectroscopic Analysis Workflow

Analytical Techniques

Information Obtained

IR Spectroscopy

Functional Groups:
- Broad O-H stretch (~3300 cm⁻¹)

- C-O stretch (~1050 cm⁻¹)
- sp² C-H stretch (~3010 cm⁻¹)

NMR Spectroscopy
(¹H and ¹³C)

Carbon-Hydrogen Framework:
- Confirms number of C and H environments

- Shows signals for alkyl, vinyl, and alcohol-adjacent protons

Mass Spectrometry

Molecular Weight & Fragmentation:
- Molecular Ion Peak (M⁺) at m/z 264

- Fragments from alpha-cleavage and dehydration

Structure Elucidation

Linolenyl
Alcohol Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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